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Compound of Interest

Compound Name: Oil Orange ss

Cat. No.: B1669088

Introduction: Oil Orange SS, also known by synonyms such as Solvent Orange 2 and 1-(o-
Tolylazo)-2-naphthol, is an azo dye characterized by its vibrant orange-red hue.[1] Its primary
applications are found in industrial settings for coloring varnishes, oils, fats, and waxes.[2] In
the laboratory, it serves as a biological stain, particularly for the visualization of lipids in cells
and tissues.[1] This technical guide provides an in-depth overview of Oil Orange SS, including
its chemical and physical properties, detailed experimental protocols for its synthesis and a key
application, and a summary of its toxicological profile.

Molecular Structure and Properties
Oil Orange SS is an aromatic azo compound with the chemical formula C17H14N20.[1]
Molecular Structure:

l».Molecular structure of Oil Orange SS

Caption: 2D molecular structure of Oil Orange SS (1-[(2-methylphenyl)diazenyl]naphthalen-2-
ol).

Physicochemical and Identification Data:
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Property Value Reference(s)
CAS Number 2646-17-5 (11131141
Molecular Formula C17H14N20 [1][3]
Molecular Weight 262.31 g/mol [1114]

Orange to red powder or
Appearance [1][3]

crystals
Melting Point 127 -132°C [1][5]

Insoluble in water; slightly
Solubility soluble in acetone, chloroform,  [3][5][6]

benzene, and ethanol.

Maximum Absorption

Wavelength (Amax)

487.0 to 491.0 nm (in
Methanol)

[5117]

Colour Index

12100

[1]5]

Experimental Protocols
Synthesis of Oil Orange SS (1-(o-Tolylazo)-2-naphthol)

The synthesis of Oil Orange SS is a classic example of an azo coupling reaction, which

involves two main stages: the diazotization of an aromatic amine (o-toluidine) and the

subsequent coupling with an activated aromatic compound (2-naphthol).[3]

Materials and Reagents:

o-Toluidine

Concentrated Hydrochloric Acid (HCI)

Sodium Nitrite (NaNO2)

2-Naphthol

10% Sodium Hydroxide (NaOH) solution
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« Distilled water

e Ice

» Beakers

o Magnetic stirrer and stir bar

e Biuchner funnel and flask for vacuum filtration

Procedure:

Part 1: Diazotization of o-Toluidine

» In a beaker, dissolve o-toluidine in a mixture of concentrated hydrochloric acid and water.
e Cool the resulting solution to 0-5 °C in an ice bath with continuous stirring.

e In a separate beaker, prepare a solution of sodium nitrite in cold distilled water.

o Slowly add the sodium nitrite solution dropwise to the cold o-toluidine hydrochloride solution.
Maintain the temperature between 0 and 5 °C and stir continuously. This reaction forms the
o-tolyldiazonium chloride salt.[8][9]

Part 2: Azo Coupling

e In a separate, larger beaker, dissolve 2-naphthol in a 10% aqueous sodium hydroxide
solution.

e Cool this solution to 5 °C in an ice bath, which may be assisted by the direct addition of
crushed ice.[10]

o While vigorously stirring the 2-naphthol solution, slowly add the cold diazonium salt solution
prepared in Part 1. A red color will develop, and red crystals of Oil Orange SS will begin to
precipitate.[10]

 After the addition is complete, continue to stir the mixture in the ice bath for an additional 30
minutes to ensure the reaction goes to completion.[10]
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Part 3: Isolation and Purification

Filter the precipitated Oil Orange SS using a Buchner funnel with gentle suction.

Wash the collected crystals thoroughly with cold water to remove any unreacted salts.

Press the crystals on the funnel to drain them thoroughly.[10]

The product can be further purified by recrystallization from a suitable solvent, such as
ethanol, if a higher purity is required.

Synthesis Workflow of Oil Orange SS

Click to download full resolution via product page

Caption: Workflow for the synthesis of Oil Orange SS.

Lipid Staining in Cultured Cells
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Oil Orange SS is a lysochrome (fat-soluble dye) used for staining neutral lipids.[11] The
following protocol is a general guideline for staining lipid droplets in cultured cells, adapted from
procedures for the similar and widely used dye, Oil Red O.[12] This method is suitable for fresh
or frozen samples, as fixation and embedding procedures that use alcohols will remove the
lipids.[12]

Materials and Reagents:

Cultured cells on coverslips or in culture plates
e Phosphate-buffered saline (PBS)
e 10% Formalin solution

e Oil Orange SS staining solution (a saturated solution in 60-99% isopropanol, diluted with
water before use)

e 60% Isopropanol
e Distilled water
o (Optional) Hematoxylin for counterstaining
e Agueous mounting medium
e Microscope
Procedure:
e Cell Fixation:
o Remove the culture medium from the cells.
o Gently wash the cells with PBS.
o Add 10% formalin to cover the cells and incubate for at least 1 hour to fix them.

e Staining:
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Remove the formalin and wash the cells twice with distilled water.

[e]

(¢]

Rinse the cells with 60% isopropanol for 5 minutes.

[¢]

Allow the cells to air dry completely.

[¢]

Add the Oil Orange SS working solution to cover the cells and incubate at room
temperature for 10-15 minutes.

 Differentiation and Counterstaining:

[¢]

Remove the staining solution.

o

Briefly rinse the cells with 60% isopropanol to remove excess stain.[11]

[e]

Wash the cells multiple times with distilled water.

o

(Optional) If nuclear staining is desired, apply Hematoxylin for a short period, then rinse
thoroughly with water.

e Mounting and Visualization:
o Add a drop of aqueous mounting medium to the cells.
o Coverslip the sample, avoiding air bubbles.

o Visualize the stained lipid droplets (which will appear orange-red) under a light
microscope.

Lipid Staining Experimental Workflow
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Wash with PBS

v

Fix with 10% Formalin
(= 1 hour)

v

Wash with dH20 (2x)

v

Rinse with 60% Isopropanol
(5 min)

v

Air Dry Completely

Stain with Oil Orange SS

(10-15 min)

Differentiate in 60% Isopropanol
(briefly)

v

Wash with dH20 (multiple times)

Optional:
Counterstain with Hematoxylin

Mount with Aqueous Medium

Visualize under Microscope

Click to download full resolution via product page

Caption: Experimental workflow for lipid staining in cells.
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Toxicological Information

For professionals in research and drug development, understanding the toxicological profile of
a compound is critical. Oil Orange SS is classified by the International Agency for Research on
Cancer (IARC) as a Group 2B carcinogen, meaning it is "possibly carcinogenic to humans".[13]
This classification is based on sufficient evidence of carcinogenicity in animal studies.[13]

Studies have shown that oral and subcutaneous administration of Oil Orange SS is
carcinogenic in mice, leading to the development of intestinal and local tumors.[13]
Furthermore, bladder implantation in mice resulted in carcinomas of the bladder.[13] Due to its
potential health risks, Oil Orange SS was removed from the approved list of dyes for food,
drugs, and cosmetics in the United States in 1963.[3] Exposure can occur through ingestion or
skin absorption.[3] Therefore, appropriate personal protective equipment, including gloves and
eye protection, should be used when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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